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Compound of Interest

Compound Name: 4-Benzyloxy-3-nitrophenyl acetate

CAS No.: 141498-79-5

Cat. No.: B169235

Get Quote

Executive Summary
4-Benzyloxy-3-nitrophenyl acetate is a nitro-substituted aromatic ester, typically used as a

chromogenic substrate in enzymatic assays (e.g., lipase or esterase activity studies) or as a

synthetic intermediate.[1][2]

Immediate Action Required:

Do NOT dispose of down laboratory drains.[3] Nitroaromatics exhibit significant aquatic

toxicity.[2][4]

Do NOT mix with strong bases (NaOH, KOH) or reducing agents in the waste stream.[2]

Disposal Path: High-temperature incineration via a licensed hazardous waste contractor.[2]

[5]
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To ensure safe disposal, one must understand the "Why" behind the protocols. This compound

presents a dual-hazard profile based on its functional groups: the Nitro (

) moiety and the Ester linkage.[2]

Property Description Operational Implication

Chemical Class Nitroaromatic Ester
Potential for thermal instability;

aquatic toxin.[2]

Functional Groups

Nitro (

), Acetate (

), Benzyl Ether

Nitro: Shock/heat sensitivity

(low in this specific derivative,

but requires caution).[2] Ether:

Potential peroxide former upon

prolonged storage.[2][6]

Hydrolysis Product 4-Benzyloxy-3-nitrophenol

Released upon contact with

bases; pH sensitive

chromophore.[2]

GHS Classification
Irritant, Aquatic Acute/Chronic

Toxicity

H411: Toxic to aquatic life with

long-lasting effects.[2][4][5]

Waste Code (RCRA)
D001 (Ignitable) or D003

(Reactive)

Note: While not always strictly

D003, best practice treats

nitro-organics as potentially

reactive waste.[2]

Pre-Disposal Stabilization
Before moving waste to the central accumulation area, stabilize the material to prevent

uncontrolled reactions.[2]

For Pure Solids: Keep the material dry.[2] If the material is old or shows crystal formation on

the cap (potential peroxides from the benzyl ether moiety), do not open. Contact EHS

immediately for remote opening/stabilization.

For Solutions (Assay Waste):
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Quenching: If the waste contains active enzymes or unreacted reagents, quench the

reaction with a mild acid (e.g., dilute acetic acid) to bring pH to ~5-6.[2] Avoid strong

bases, as high pH accelerates hydrolysis, releasing the nitrophenol (yellow/orange color

change) and potentially generating heat.

Solvent Compatibility: Ensure the solvent (e.g., DMSO, Methanol) is compatible with the

waste container (HDPE is generally safe; avoid polystyrene for organic solvents).

Disposal Workflow (Step-by-Step)
Scenario A: Dry Solid Waste (Expired/Excess)

Container: Use a wide-mouth HDPE jar or the original glass container.

Segregation: Do not mix with oxidizers or reducing agents.[2]

Labeling: Label as "Hazardous Waste: Toxic Solid, Organic (Nitro Compound)."

Handoff: Seal tightly. Place in a secondary containment tray. Transfer to the satellite

accumulation area.

Scenario B: Liquid Waste (Organic Solvents)
Applicable for stock solutions in DMSO, Acetone, or Methanol.

Container: Amber glass or HDPE carboy.

Bulking: Can be bulked with other Non-Halogenated Organic Solvents.[2]

Prohibition: strictly NO metal salts or strong acids in this stream to effectively prevent

nitration reactions or metal-catalyzed decomposition.[2]

Labeling: "Flammable Liquid, Toxic (Contains Nitroaromatics)."[2]

Scenario C: Aqueous Waste (Buffer Solutions)
Applicable for enzymatic assay runoff.

Collection: Collect in a dedicated carboy labeled "Aqueous Waste - Toxic Trace Organics."[2]
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Filtration (Optional but Recommended): If the compound precipitates out of the buffer, filter

the solids (treat as Scenario A) and dispose of the filtrate as aqueous waste. This reduces

the organic load in the aqueous stream.[2]

Do Not Drain: Even at low concentrations, nitroaromatics are regulated pollutants.[2]

Visual Decision Matrix
The following diagram illustrates the logical flow for categorizing and disposing of this specific

compound.
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Waste Generation:
4-Benzyloxy-3-nitrophenyl acetate
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Caption: Operational decision tree for segregating 4-Benzyloxy-3-nitrophenyl acetate waste

streams based on physical state and solvent composition.

Emergency Contingencies
Spills (Solid)[2]

Isolate: Evacuate the immediate area.

PPE: Wear nitrile gloves, safety goggles, and a lab coat.[2] If powder is fine/dusty, use an

N95 or P100 respirator.[2]

Cleanup: Do not dry sweep (static risk).[2] Cover with wet paper towels (water or inert oil) to

dampen, then scoop into a waste container.[2]

Decontamination: Wash the surface with a mild detergent.[2] Avoid bleach, as hypochlorite

can react aggressively with some organics.[2]

Spills (Liquid)[2]
Absorb: Use vermiculite or a commercial organic spill pad.[2]

Collect: Place saturated absorbents into a sealed bag/pail labeled as hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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